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Compound of Interest

Compound Name: Phosphine oxide, tripropyl-

Cat. No.: B073959 Get Quote

Technical Support Center: Tripropylphosphine
Oxide
This technical support center provides essential guidelines for the handling, storage, and

troubleshooting of tripropylphosphine oxide to ensure its stability and prevent decomposition

during research and development activities.

Frequently Asked Questions (FAQs)
Q1: What is tripropylphosphine oxide and what are its basic properties?

A1: Tripropylphosphine oxide (CAS 1496-94-2) is an organophosphorus compound with the

molecular formula C9H21OP.[1] It is a colorless liquid or a low melting point solid.[2] It is used

in organic synthesis, notably as a phosphine oxide ligand in various catalytic reactions.[2]

Q2: How should I properly store tripropylphosphine oxide to prevent decomposition?

A2: Store tripropylphosphine oxide in a tightly sealed container in a cool, dry, and well-

ventilated area.[2] Keep it away from incompatible materials, particularly strong oxidizing

agents.

Q3: What are the known hazards associated with tripropylphosphine oxide?
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A3: Tripropylphosphine oxide is considered moderately toxic if ingested and can be irritating to

the eyes, respiratory system, and skin.[2] It is harmful if swallowed, inhaled, or comes into

contact with skin. Upon heating to decomposition, it can emit toxic fumes of phosphorus

oxides.[2]

Q4: Can tripropylphosphine oxide be oxidized further?

A4: Trialkylphosphines are susceptible to oxidation, even by air, to form phosphine oxides.[3][4]

[5] However, once the phosphine oxide is formed, further oxidation under normal laboratory

conditions is less common. High temperatures or strong oxidizing agents could potentially lead

to decomposition.
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Issue Possible Cause(s) Recommended Action(s)

Cloudy or discolored

appearance of the compound

1. Contamination with moisture

or other impurities. 2.

Beginning of decomposition.

1. Ensure the storage

container is tightly sealed and

was handled under an inert

atmosphere if possible. 2. If

decomposition is suspected, it

is advisable to use a fresh

batch of the reagent for

sensitive reactions.

Inconsistent experimental

results

1. Degradation of

tripropylphosphine oxide. 2.

Presence of impurities from the

synthesis or storage.

1. Verify the purity of the

tripropylphosphine oxide using

appropriate analytical

techniques (e.g., NMR, GC-

MS). 2. Purify the compound if

necessary.

Formation of unexpected

byproducts in a reaction

1. Reaction of

tripropylphosphine oxide with

other reagents. 2.

Decomposition of

tripropylphosphine oxide under

reaction conditions.

1. Review the reaction

conditions (temperature,

reagents) for potential

incompatibilities. 2. Consider if

the thermal stability of

tripropylphosphine oxide is

suitable for the reaction

temperature.

Quantitative Data Summary
The following table summarizes key physical and chemical properties of tripropylphosphine

oxide.
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Property Value Reference(s)

CAS Number 1496-94-2 [1][2][6][7]

Molecular Formula C9H21OP [1][6][7]

Molecular Weight 176.24 g/mol [2][6]

Appearance Colorless liquid or solid [2]

Melting Point 39 °C [2]

Boiling Point 293.6 °C at 760 mmHg [1][2]

Flash Point 131.3 °C [1][2]

Density 0.875 g/cm³ [1][2]

Vapor Pressure 0.003 mmHg at 25°C [1][2]

Experimental Protocols
Protocol 1: General Handling Procedure for Tripropylphosphine Oxide

Preparation: Work in a well-ventilated area, preferably a chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Dispensing: If solid, gently warm the container to melt the compound for easier transfer. If

liquid, use a clean, dry syringe or pipette.

Inert Atmosphere: For reactions sensitive to air or moisture, handle tripropylphosphine oxide

under an inert atmosphere (e.g., nitrogen or argon).

Cleaning: Clean any spills immediately. Wash hands thoroughly after handling.

Protocol 2: Storage of Tripropylphosphine Oxide

Container: Use a tightly sealed container made of a material compatible with the compound.
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Environment: Store in a cool, dry place away from direct sunlight and heat sources.

Incompatibilities: Ensure the storage area is free from strong oxidizing agents.

Labeling: Clearly label the container with the compound name, date received, and any

hazard warnings.

Visual Workflow
Caption: Workflow for the safe handling and storage of tripropylphosphine oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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